Cas no 185336-03-2 (methyl (7-methoxy-1-naphthyl)acetate)

• Product Name: methyl (7-methoxy-1-naphthyl)acetate
• CAS No: 185336-03-2
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• MDL: MFCD18413138
• CID: 3162337
• PubChem ID: 15453078
• Update Time: 2025-06-11

methyl (7-methoxy-1-naphthyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (7-methoxy-1-naphthyl)acetate
• methyl 2-(7-methoxynaphthalen-1-yl)acetate
• 185336-03-2
• HPHUJOWZEKGVQD-UHFFFAOYSA-N
• 7-Methoxy-1-naphthaleneacetic acid methyl ester
• MFCD18413138
• TS-00606
• Z1511333602
• AKOS025393696
• DB-186554
• SCHEMBL15509773

• MDL： MFCD18413138
• Inchi： 1S/C14H14O3/c1-16-12-7-6-10-4-3-5-11(13(10)9-12)8-14(15)17-2/h3-7,9H,8H2,1-2H3
• InChI Key： HPHUJOWZEKGVQD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC=CC(CC(=O)OC)=C2C=1

Computed Properties

• Exact Mass: 230.09400
• Monoisotopic Mass: 230.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.56390

Additional information on methyl (7-methoxy-1-naphthyl)acetate

Methyl (7-Methoxy-1-Naphthyl)acetate: An Overview of Its Properties and Applications

Methyl (7-methoxy-1-naphthyl)acetate (CAS No. 185336-03-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it valuable for various applications. In this article, we will delve into the chemical properties, synthesis methods, and potential uses of methyl (7-methoxy-1-naphthyl)acetate, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of methyl (7-methoxy-1-naphthyl)acetate is C₁₃H₁₄O₃, and its molecular weight is approximately 226.24 g/mol. The compound features a naphthalene ring with a methoxy group at the 7-position and an acetate ester group attached to the methyl group. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule.

One of the key physical properties of methyl (7-methoxy-1-naphthyl)acetate is its solubility. It is moderately soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. This solubility profile makes it suitable for use in various chemical reactions and formulations. Additionally, the compound has a melting point of around 50-52°C and a boiling point of approximately 280°C at atmospheric pressure.

The synthesis of methyl (7-methoxy-1-naphthyl)acetate can be achieved through several routes. One common method involves the esterification of 7-methoxynaphthalene-1-acetic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds under reflux conditions and yields high purity methyl (7-methoxy-1-naphthyl)acetate. Another approach involves the reaction of 7-methoxynaphthalene with acetyl chloride followed by methanolysis to form the desired ester.

In terms of its applications, methyl (7-methoxy-1-naphthyl)acetate has shown promise in several areas. In pharmaceutical research, it has been investigated for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, making it a candidate for further development into therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of methyl (7-methoxy-1-naphthyl)acetate exhibit potent anti-inflammatory and anti-cancer activities.

Beyond pharmaceuticals, methyl (7-methoxy-1-naphthyl)acetate has found applications in materials science. Its unique molecular structure makes it an excellent building block for the synthesis of advanced materials with tailored properties. For example, it can be used as a monomer in polymerization reactions to produce polymers with enhanced mechanical strength and thermal stability. These polymers have potential uses in industries such as electronics, automotive, and aerospace.

In addition to its direct applications, methyl (7-methoxy-1-naphthyl)acetate serves as an important intermediate in the synthesis of other valuable compounds. Its reactivity and functional group versatility allow chemists to introduce additional functionalities through various chemical transformations. This flexibility makes it a valuable starting material for synthetic chemists working on complex molecule synthesis.

The environmental impact of methyl (7-methoxy-1-naphthyl)acetate is another important consideration. While it is not classified as a hazardous substance under current regulations, responsible handling and disposal practices are essential to minimize any potential environmental risks. Studies on its biodegradability and ecotoxicity are ongoing to ensure its safe use in industrial processes.

In conclusion, methyl (7-methoxy-1-naphthyl)acetate (CAS No. 185336-03-2) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, the importance of this compound is likely to grow in various scientific and industrial fields.